Cas no 1223748-47-7 (tert-Butyl (4-formylbenzo[d]thiazol-2-yl)carbamate)

• Product Name: tert-Butyl (4-formylbenzo[d]thiazol-2-yl)carbamate
• CAS No: 1223748-47-7
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• MDL: MFCD15072118
• CID: 1026392
• PubChem ID: 49757953
• Update Time: 2025-06-30

tert-Butyl (4-formylbenzo[d]thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-formylbenzo[d]thiazol-2-yl)carbamate
• tert-butyl 4-formylbenzo[d]thiazol-2-ylcarbamate
• AG-L-58277
• AK-57007
• ANW-72062
• CTK7H9961
• KB-61244
• MolPort-016-578-715
• (4-Formyl-benzothiazol-2-yl)-carbamic acid tert-butyl ester
• tert-butyl N-(4-formyl-2,3-dihydro-1,3-benzothiazol-2-ylidene)carbamate
• 1223748-47-7
• tert-Butyl(4-formylbenzo[d]thiazol-2-yl)carbamate
• YYB74847
• tert-Butyl (4-formyl-1,3-benzothiazol-2-yl)carbamate
• AKOS037646270
• tert-butyl N-(4-formyl-1,3-benzothiazol-2-yl)carbamate
• MFCD15072118
• DTXSID20677793
• AMY18147
• AKOS015837460
• CS-0060901
• F13029
• AS-67807
• SCHEMBL22111829
• (4-Formyl-benzothiazol-2-yl)-carbamic acid t-butyl ester
• DB-062048

• MDL： MFCD15072118
• Inchi： 1S/C13H14N2O3S/c1-13(2,3)18-12(17)15-11-14-10-8(7-16)5-4-6-9(10)19-11/h4-7H,1-3H3,(H,14,15,17)
• InChI Key： AJAFEUPCFVMWDG-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(C=O)=CC=CC1=2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.07251349g/mol
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.345

tert-Butyl (4-formylbenzo[d]thiazol-2-yl)carbamate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on tert-Butyl (4-formylbenzo[d]thiazol-2-yl)carbamate

tert-Butyl (4-formylbenzo[d]thiazol-2-yl)carbamate: A Comprehensive Overview

tert-Butyl (4-formylbenzo[d]thiazol-2-yl)carbamate, with the CAS number 1223748-47-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals, pharmaceuticals, and materials science. The structure of this compound is characterized by a benzo[d]thiazole ring system substituted with a formyl group at the 4-position and a tert-butyl carbamate group at the 2-position. These structural features contribute to its unique chemical properties and potential biological activities.

The benzo[d]thiazole moiety is a heterocyclic aromatic system that has been extensively studied for its role in drug discovery. The presence of sulfur in the ring enhances the compound's ability to interact with biological targets, such as enzymes and receptors. Recent studies have highlighted the importance of benzo[d]thiazole derivatives in modulating various cellular pathways, making them promising candidates for therapeutic interventions. For instance, research has shown that certain benzo[d]thiazole derivatives exhibit anti-inflammatory, antioxidant, and anticancer activities, which underscores their potential in medicinal chemistry.

The formyl group at the 4-position of the benzo[d]thiazole ring introduces additional functionality to the molecule. Formyl groups are known to participate in hydrogen bonding and can act as electron-withdrawing groups, influencing the electronic properties of the aromatic system. This modification can enhance the compound's bioavailability and stability, which are critical factors in drug design. Furthermore, the tert-butyl carbamate group at the 2-position serves as a protecting group for the amine functionality, which is often utilized in peptide synthesis and other organic transformations.

In terms of synthesis, tert-butyl (4-formylbenzo[d]thiazol-2-yl)carbamate can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds. For example, the use of transition metal catalysts has facilitated the construction of complex heterocyclic systems with high precision. These developments have not only improved the yield and purity of the compound but also opened up new avenues for its application in chemical research.

The application of tert-butyl (4-formylbenzo[d]thiazol-2-yl)carbamate extends beyond traditional organic synthesis. Its role as an intermediate in drug discovery has been well-documented, particularly in the development of small molecule inhibitors targeting specific protein kinases. Protein kinases are key regulatory enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. By designing inhibitors that specifically target these enzymes, researchers aim to develop novel therapeutic agents with high efficacy and minimal side effects.

Recent studies have also explored the potential of this compound as a building block for constructing larger molecular frameworks. Its modular structure allows for easy functionalization at multiple positions on the benzo[d]thiazole ring, enabling chemists to generate diverse libraries of compounds for high-throughput screening. This approach has proven invaluable in identifying lead compounds with desirable pharmacological properties.

In addition to its role in medicinal chemistry, tert-butyl (4-formylbenzo[d]thiazol-2-yl)carbamate has found applications in materials science. The compound's ability to form stable covalent bonds makes it a candidate for use in polymer synthesis and surface modification techniques. For instance, it can be incorporated into polymeric materials to enhance their mechanical properties or impart specific functionalities such as UV resistance or biocompatibility.

The environmental impact of tert-butyl (4-formylbenzo[d]thiazol-2-yl)carbamate has also been a topic of interest among researchers. As concerns about sustainability and eco-friendliness grow within the chemical industry, there is an increasing need to assess the environmental fate and toxicity of synthetic compounds. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions; however, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, tert-butyl (4-formylbenzo[d]thiazol-2-yl)carbamate represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive candidate for both fundamental research and applied development projects. As scientific advancements continue to unfold, this compound is likely to play an even more significant role in shaping future innovations within organic chemistry and related fields.